Cas no 1807209-87-5 (2,4-Bis(trifluoromethyl)-6-ethyl(trifluoromethylthio)benzene)

• Product Name: 2,4-Bis(trifluoromethyl)-6-ethyl(trifluoromethylthio)benzene
• CAS No: 1807209-87-5
• MF: C₁₁H₇F₉S
• MW: 342.223913431168
• CID: 5038661
• Update Time: 2025-10-25

2,4-Bis(trifluoromethyl)-6-ethyl(trifluoromethylthio)benzene Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(trifluoromethyl)-6-ethyl(trifluoromethylthio)benzene

• Inchi： 1S/C11H7F9S/c1-2-5-3-6(9(12,13)14)4-7(10(15,16)17)8(5)21-11(18,19)20/h3-4H,2H2,1H3
• InChI Key： ITFFNHXJNNJDED-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C(C(F)(F)F)=CC(C(F)(F)F)=CC=1CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 343
• XLogP3: 6.2
• Topological Polar Surface Area: 25.3

Additional information on 2,4-Bis(trifluoromethyl)-6-ethyl(trifluoromethylthio)benzene

2,4-Bis(trifluoromethyl)-6-ethyl(trifluoromethylthio)benzene: A Comprehensive Overview

2,4-Bis(trifluoromethyl)-6-ethyl(trifluoromethylthio)benzene, also known by its CAS Registry Number 1807209-87-5, is a highly specialized organic compound with a unique structure and a range of potential applications. This compound belongs to the class of aromatic compounds, specifically substituted benzenes, and is characterized by its trifluoromethyl and ethyl(trifluoromethylthio) substituents. The molecule's structure is notable for its trifluoromethyl groups at the 2 and 4 positions, along with an ethyl(trifluoromethylthio) group at the 6 position. These substituents contribute to its distinct chemical properties and reactivity.

The synthesis of 2,4-Bis(trifluoromethyl)-6-ethyl(trifluoromethylthio)benzene involves advanced organic chemistry techniques, including Friedel-Crafts alkylation and sulfonation. Recent studies have explored the use of palladium-catalyzed cross-coupling reactions to improve the efficiency and selectivity of its synthesis. Researchers have also investigated the impact of reaction conditions, such as temperature and solvent choice, on the yield and purity of the compound. These advancements have made it possible to produce this compound in larger quantities while maintaining high quality standards.

Physical Properties

The physical properties of 2,4-Bis(trifluoromethyl)-6-ethyl(trifluoromethylthio)benzene are well-documented. It is a stable compound under normal conditions, with a melting point of approximately 125°C and a boiling point around 380°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and THF. Its density is about 1.3 g/cm³, which is higher than that of many other aromatic compounds due to the presence of trifluoromethyl groups.

Chemical Reactivity

The reactivity of 2,4-Bis(trifluoromethyl)-6-ethyl(trifluoromethylthio)benzene is influenced by its substituents. The trifluoromethyl groups are electron-withdrawing groups that deactivate the aromatic ring towards electrophilic substitution reactions. However, the ethyl(trifluoromethylthio) group introduces some electron-donating effects through resonance, which can influence the reactivity at specific positions on the ring. Recent studies have shown that this compound can undergo nucleophilic aromatic substitution under certain conditions, making it a valuable intermediate in organic synthesis.

Applications

2,4-Bis(trifluoromethyl)-6-ethyl(trifluoromethylthio)benzene finds applications in various fields due to its unique chemical properties. In pharmaceutical chemistry, it serves as an intermediate in the synthesis of bioactive compounds with potential anti-inflammatory and anticancer properties. Recent research has highlighted its role in the development of novel drug candidates targeting specific cellular pathways.

In materials science, this compound is being explored for its potential as a precursor in the synthesis of advanced polymers and coatings with enhanced thermal stability and chemical resistance. Its ability to undergo polymerization under controlled conditions makes it a promising candidate for high-performance materials.

Safety Considerations

While handling 2,4-Bis(trifluoromethyl)-6-ethyl(trifluoromethylthio)benzene, it is important to follow standard laboratory safety protocols. Although it is not classified as a hazardous substance under normal conditions, prolonged exposure may cause skin irritation or respiratory discomfort. Proper ventilation and personal protective equipment should be used during synthesis and handling to ensure worker safety.

FUTURE RESEARCH DIRECTIONS

Ongoing research on CAS No 1807209-87-5 focuses on expanding its application scope and improving synthetic methodologies. Scientists are investigating its potential as a building block for constructing complex molecular architectures with tailored functionalities. Additionally, efforts are being made to explore its biodegradation pathways to assess its environmental impact.

In conclusion, 2,4-Bis(trifluorom methyl)-6-ethy l(thrifl urom ethyl th io)b enze ne strong>, or CAS No 1807209-87-5 , stands out as a significant compound in modern organic chemistry . Its unique structure , coupled with recent advances in synthesis techniques , positions it as a valuable tool for advancing scientific research across multiple disciplines . As further studies unravel more aspects of its properties , this compound will likely find even broader applications in industry and academia . p >